Cas no 78590-03-1 (2-acetamidodecanoic acid)

2-acetamidodecanoic acid structure
2-acetamidodecanoic acid structure
Product Name:2-acetamidodecanoic acid
CAS No:78590-03-1
MF:C12H23NO3
MW:229.315923929214
CID:4187488
PubChem ID:227945
Update Time:2025-04-24

2-acetamidodecanoic acid Chemical and Physical Properties

Names and Identifiers

    • Decanoic acid, 2-(acetylamino)-
    • N-Ac-RS-2-amino-Decanoic acid
    • 2-acetamidodecanoic acid
    • 5440-41-5
    • DTXSID00281110
    • 78590-03-1
    • NSC20164
    • EN300-10449935
    • SCHEMBL10603414
    • DS-012878
    • NSC-20164
    • AKOS013464958
    • Inchi: 1S/C12H23NO3/c1-3-4-5-6-7-8-9-11(12(15)16)13-10(2)14/h11H,3-9H2,1-2H3,(H,13,14)(H,15,16)
    • InChI Key: IFNBFNVQYOIJJC-UHFFFAOYSA-N
    • SMILES: C(O)(=O)C(NC(C)=O)CCCCCCCC

Computed Properties

  • Exact Mass: 229.16779360Da
  • Monoisotopic Mass: 229.16779360Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 9
  • Complexity: 216
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 66.4Ų

2-acetamidodecanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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